Cas no 176718-54-0 (2-Amino-5-bromo-3-methoxybenzonitrile)
176718-54-0 structure
Product Name:2-Amino-5-bromo-3-methoxybenzonitrile
CAS No:176718-54-0
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD22570412
CID:4937733
PubChem ID:10846901
Update Time:2026-02-27
2-Amino-5-bromo-3-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-bromo-3-methoxybenzonitrile
- LTAUXXMHNXMZJB-UHFFFAOYSA-N
- MFCD22570412
- SCHEMBL2658509
- 176718-54-0
- CS-0161447
- DB-392591
- BS-53355
- 2-Amino-5-bromo-3-methoxybenzonitrile
-
- MDL： MFCD22570412
- Inchi： 1S/C8H7BrN2O/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3H,11H2,1H3
- InChI Key： LTAUXXMHNXMZJB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(=C(C=1)OC)N
Computed Properties
- Exact Mass: 225.97418 g/mol
- Monoisotopic Mass: 225.97418 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59
- Molecular Weight: 227.06
2-Amino-5-bromo-3-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100701-25g |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 95% | 25g |
1,076.25 USD | 2021-06-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232087-250mg |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 250mg |
￥53 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232087-1g |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 1g |
￥120 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232087-5g |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 5g |
￥483 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232087-25g |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 25g |
￥1735 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232087-100g |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 100g |
￥5638 | 2023-04-15 | |
| eNovation Chemicals LLC | Y1132929-100g |
2-amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 95% | 100g |
$1000 | 2024-07-23 | |
| Aaron | AR01KFOW-250mg |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 250mg |
$5.00 | 2025-02-12 | |
| Aaron | AR01KFOW-1g |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 1g |
$12.00 | 2025-02-12 | |
| Aaron | AR01KFOW-5g |
2-Amino-5-bromo-3-methoxybenzonitrile |
176718-54-0 | 98% | 5g |
$46.00 | 2025-02-12 |
2-Amino-5-bromo-3-methoxybenzonitrile Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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